Cas no 645-59-0 (3-Phenylpropionitrile)

• Product Name: 3-Phenylpropionitrile
• CAS No: 645-59-0
• MF: C₉H₉N
• MW: 131.174462080002
• MDL: MFCD00001961
• CID: 82905
• PubChem ID: 12581
• Update Time: 2025-10-29

3-Phenylpropionitrile Chemical and Physical Properties

Names and Identifiers

• 3-Phenylpropanenitrile
• Phenylpropionitrile
• 3-phenylpropiononitrile
• 3-Phenylpropionitrile, (Hydrocinnamonitrile)
• 3-Phenylpropionitrile
• Hydrocinnamonitrile
• Benzenepropanenitrile
• Benzenepropionitrile
• 2-Phenylethyl cyanide
• (2-Cyanoethyl)benzene
• Phenethyl cyanide
• Hydrocinnamique nitrile
• 1-Phenyl-2-cyanoethane
• Benzenepropanitrile
• Hydrocinnamique nitrile [French]
• beta-Phenylethyl cyanide
• 1-Cyano-2-phenylethane
• beta-Phenyl propionitrile
• H2Y1JYN13Q
• FT-0626922
• 3-phenylpropanonitril
• beta-phenylpropionitrile
• AKOS000121591
• AMY4073
• DTXSID4060949
• 4-09-00-01764 (Beilstein Handbook Reference)
• BS-23134
• SY246292
• phenylpropanonitrile
• SY049791
• .beta.-Phenyl propionitrile
• EN300-21666
• 3-phenyl-propionitrile
• BRN 0636348
• NSC-16936
• MFCD00001961
• CHEBI:85426
• UNII-H2Y1JYN13Q
• .beta.-Phenylpropionitrile
• Q27158567
• .beta.-Phenylethyl cyanide
• MFCD31699963
• EINECS 211-447-8
• FT-0649505
• Z104507980
• D91984
• 645-59-0
• NS00014934
• 3-phenypropionitrile
• F0001-1748
• 3-Phenylpropionitrile, 99%
• NSC16936
• InChI=1/C9H9N/c10-8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7H
• SCHEMBL181108
• P0611
• NSC 16936
• AI3-23733
• Benzylacetonitrile
• b-Phenyl propionitrile
• b-Phenylethyl cyanide
• STL445674
• DTXCID8044333

• MDL： MFCD00001961
• Inchi： 1S/C9H9N/c10-8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7H2
• InChI Key： ACRWYXSKEHUQDB-UHFFFAOYSA-N
• SMILES： N#CCCC1C=CC=CC=1
• BRN： 0636348

Computed Properties

• Exact Mass: 131.07300
• Monoisotopic Mass: 131.073499
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Toxicliquid.
• Density: 1.001 g/mL at 25 °C(lit.)
• Melting Point: −2-−1 °C (lit.)
• Boiling Point: 113 °C/9 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.521(lit.)
• Solubility: 1.68g/l (calculated)
• PSA: 23.79000
• LogP: 2.14278
• Solubility: Soluble in ethanol \ ether, slightly soluble in chloroform

3-Phenylpropionitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： MissingPhrase-N15.00950417
• Hazardous Material transportation number：UN 3276 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25
• Safety Instruction： S36/37/39-S45
• RTECS：MW5604750
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3-Phenylpropionitrile

3-Phenylpropionitrile: A Comprehensive Overview

3-Phenylpropionitrile, also known by its CAS No. 645-59-0, is a chemical compound with the molecular formula C9H9N. This compound is a nitrile derivative, characterized by its structure where a nitrile group (-CN) is attached to a propyl chain, which in turn is connected to a phenyl group. The compound has been extensively studied for its unique chemical properties and diverse applications across various industries.

The synthesis of 3-Phenylpropionitrile involves several methods, including the cyanation of aromatic compounds. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts, such as palladium and nickel complexes, to facilitate the coupling reactions required for its formation. These developments have significantly enhanced the scalability of production processes, making 3-Phenylpropionitrile more accessible for industrial applications.

In terms of physical properties, 3-Phenylpropionitrile is a colorless liquid with a boiling point of approximately 117°C at standard pressure. Its solubility in common solvents like water and organic solvents varies depending on the solvent's polarity. This property makes it suitable for various chemical reactions where controlled solubility is essential. Recent studies have also highlighted its thermal stability, which is crucial for applications involving high-temperature processes.

The chemical reactivity of 3-Phenylpropionitrile is another area of significant interest. The nitrile group renders the compound highly reactive towards nucleophilic addition reactions. This reactivity has been exploited in the synthesis of various intermediates used in pharmaceuticals, agrochemicals, and specialty chemicals. For example, researchers have demonstrated the use of 3-Phenylpropionitrile as a precursor in the synthesis of β-lactam antibiotics, where it serves as an intermediate in the formation of key ring structures.

In addition to its role as an intermediate in organic synthesis, 3-Phenylpropionitrile has found applications in polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with tailored properties. Recent research has focused on optimizing polymerization conditions to enhance the mechanical and thermal properties of resulting polymers, making them suitable for high-performance applications such as aerospace and automotive industries.

The environmental impact and safety profile of 3-Phenylpropionitrile are critical considerations for its industrial use. Studies have shown that it exhibits moderate toxicity to aquatic organisms, necessitating careful handling and disposal practices. Regulatory bodies have established guidelines for workplace exposure limits to ensure worker safety during production and handling.

Looking ahead, ongoing research continues to uncover new potential applications for 3-Phenylpropionitrile. Advances in green chemistry are driving efforts to develop more sustainable synthesis routes and application methods. For instance, researchers are exploring biocatalytic pathways using enzymes to facilitate the conversion of renewable feedstocks into this valuable compound.

In conclusion, CAS No. 645-59-0, or 3-Phenylpropionitrile, stands as a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties, coupled with ongoing innovations in synthesis and application techniques, ensure its continued relevance in both academic research and industrial production.